Succinic semialdehyde
Overview
Description
Succinic semialdehyde (SSA) is a metabolite of the major inhibitory neurotransmitter, γ-aminobutyric acid (GABA). It is formed from GABA by the action of GABA transaminase and further oxidized to become succinic acid, which enters the tricarboxylic acid (TCA) cycle .
Synthesis Analysis
SSA is synthesized through the oxidation of succinic acid and the metabolism of L-tryptophan . It is formed from GABA by the action of GABA transaminase and further oxidized to become succinic acid .
Molecular Structure Analysis
The molecular formula of SSA is C4H6O3. It is also known as 4-Oxobutanoic acid, 4-Oxobutyric acid, Succinaldehydic acid .
Chemical Reactions Analysis
SSA is a GABA metabolite. It is formed from GABA by the action of GABA transaminase and further oxidized to become succinic acid, which enters the TCA cycle .
Physical And Chemical Properties Analysis
SSA is an oil that is soluble in water, ethanol, benzene, and diethyl ether .
Scientific Research Applications
Neurological Disorders
Succinic semialdehyde dehydrogenase deficiency (SSADHD) is a rare genetic disorder caused by inefficient metabolic breakdown of the major inhibitory neurotransmitter, γ-aminobutyric acid (GABA). Pathologic brain accumulation of GABA and γ-hydroxybutyrate (GHB), a neuroactive by-product of GABA catabolism, leads to a multitude of molecular abnormalities beginning in early life . This results in multifaceted clinical presentations including delayed psychomotor development, intellectual disability, hypotonia, and ataxia .
Epilepsy
Paradoxically, over half of patients with SSADHD also develop epilepsy and face a significant risk of sudden unexpected death in epilepsy (SUDEP) . The molecular mechanisms through which impaired synaptic inhibition, astrocytic malfunctions and myelin defects might contribute to the complex SSADHD phenotype are being studied .
Genetic Metabolic Disorder
SSADHD is a rare genetic metabolic disorder caused by loss-of-function mutations of the ALDH5A1 gene . This disorder is usually characterized by moderate-to-severe developmental delays, hypotonia, intellectual disability, ataxia, seizures, hyperkinetic behavior, aggression, psychiatric disorders, and sleep disturbances .
Oxidation Studies
4-Oxobutanoic acid is an attractive substrate in terms of its enolization. In strong acid medium it undergoes enolization and the enol form is reported to be the reactive species in its reactions with many oxidants .
Pharmaceutical Chemistry
Methyl 4-oxobutanoic acid may be used as a starting material to synthesize (-)-deoxoprosophylline, a piperidine alkaloid with therapeutic potential .
Mechanism of Action
Target of Action
Succinic semialdehyde (SSA) primarily targets the enzyme Succinic Semialdehyde Dehydrogenase (SSADH) . This enzyme plays a crucial role in the degradation of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) .
Mode of Action
SSA is formed from GABA by the action of GABA transaminase . It is then further oxidized into succinic acid by the enzyme SSADH, which uses NAD+ as a cofactor . This interaction with its target enzyme leads to the production of succinic acid, a key component of the tricarboxylic acid (TCA) cycle .
Biochemical Pathways
The primary biochemical pathway affected by SSA is the GABA shunt , a series of reactions that bypasses two steps of the TCA cycle . SSA is a metabolite in this pathway and its conversion to succinic acid by SSADH is a critical step. This succinic acid then enters the TCA cycle .
Pharmacokinetics
It is known that ssa is soluble in water, ethanol, benzene, and diethyl ether . This suggests that it may have good bioavailability due to its solubility in various biological fluids.
Result of Action
The action of SSA and its subsequent conversion to succinic acid has several molecular and cellular effects. It contributes to the production of energy in cells through the TCA cycle . Additionally, succinic acid has been shown to stimulate neural system recovery and bolster the immune system .
Safety and Hazards
Future Directions
There are gaps in knowledge that need to be addressed for the implementation of successful gene and enzyme replacement therapies for succinic semialdehyde dehydrogenase deficiency (SSADHD). A novel SSADHD mouse model that enables ‘on-demand’ SSADH restoration has been developed, allowing proof-of-concept studies to fine-tune SSADH restoration in preparation for eventual human trials .
properties
IUPAC Name |
4-oxobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O3/c5-3-1-2-4(6)7/h3H,1-2H2,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUJIQZEACWQSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00219231 | |
Record name | Succinic semialdehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00219231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Succinic acid semialdehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001259 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Succinic semialdehyde | |
CAS RN |
692-29-5 | |
Record name | 4-Oxobutanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=692-29-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Succinic semialdehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000692295 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Succinic semialdehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00219231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-oxobutanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SUCCINIC SEMIALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M73BX3CPMU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Succinic acid semialdehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001259 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
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